Cas no 823189-81-7 (Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-)

Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)- structure
823189-81-7 structure
Product Name:Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-
CAS No:823189-81-7
MF:C10H13F2N
MW:185.21372961998
CID:695140
PubChem ID:23548232
Update Time:2025-04-19

Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3,4-difluoro-N-(1-methylethyl)-
    • N-[(3,4-difluorophenyl)methyl]propan-2-amine
    • AKOS000228895
    • SCHEMBL6071818
    • A1-05253
    • 823189-81-7
    • DTXSID60634906
    • Inchi: 1S/C10H13F2N/c1-7(2)13-6-8-3-4-9(11)10(12)5-8/h3-5,7,13H,6H2,1-2H3
    • InChI Key: NQKNBXNLDJXYAJ-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CNC(C)C)F

Computed Properties

  • Exact Mass: 185.10160574g/mol
  • Monoisotopic Mass: 185.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 12Ų
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